5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• IUPAC Name: 5-(4-fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C14H11F4N3O2/c15-8-3-1-7(2-4-8)10-5-11(14(16,17)18)21-12(20-10)9(6-19-21)13(22)23/h1-4,6,10-11,20H,5H2,(H,22,23)
• InChI Key: XSJNLTMLNRRDMX-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC2=C(C=NN2C1C(F)(F)F)C(=O)O)C3=CC=C(C=C3)F
• Molecular Formula: C14H11F4N3O2
• Molecular Weight: 329.25 g/mol
• CAS No.: 332853-71-1

Description

The compound “5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid” is a complex organic molecule. It contains a pyrazolopyrimidine core, which is a bicyclic system containing a pyrazole ring fused with a pyrimidine ring. The molecule also contains a fluorophenyl group and a trifluoromethyl group, which are known for their ability to alter the physical and chemical properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused bicyclic system of the pyrazolopyrimidine core, with the fluorophenyl and trifluoromethyl groups attached at specific positions. The presence of fluorine atoms in these groups would likely influence the electronic properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The pyrazolopyrimidine core might undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen. The fluorophenyl and trifluoromethyl groups could also participate in reactions, particularly if a reaction involves a change in the electronic structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms could increase the compound’s stability and alter its polarity. The bicyclic system might confer rigidity to the molecule.

Safety and Hazards

As with any chemical compound, handling “5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid” would require appropriate safety measures. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The study of pyrazolopyrimidine derivatives is an active area of research, particularly in the development of new pharmaceuticals. Future research on “5-(4-Fluorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid” could involve exploring its potential biological activity, optimizing its synthesis, or investigating its physical and chemical properties.